[2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate

• IUPAC Name: [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate
• InChI: InChI=1S/C18H14N4O7/c1-28-14-8-10(22(26)27)6-7-13(14)19-15(23)9-29-18(25)16-11-4-2-3-5-12(11)17(24)21-20-16/h2-8H,9H2,1H3,(H,19,23)(H,21,24)
• InChI Key: AYSNIYGVKBJXOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)COC(=O)C2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C18H14N4O7
• Molecular Weight: 398.3 g/mol

Description

[2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate, also known as MNOPC, is a synthetic compound that has gained increasing attention in scientific research due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate is not fully understood, but it has been suggested that it may act through multiple pathways. In cancer therapy, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In antimicrobial activity, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate may act by disrupting bacterial cell membranes and inhibiting bacterial protein synthesis.
Biochemical and Physiological Effects:
[2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer therapy, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In antimicrobial activity, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to inhibit bacterial growth and biofilm formation. In organic electronics, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to have high charge mobility and stability, making it a potential candidate for use in organic field-effect transistors.

Advantages and Limitations for Lab Experiments

[2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has several advantages for lab experiments, including its ease of synthesis, solubility in organic solvents, and potential applications in various fields. However, there are also limitations to using [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate in lab experiments, including its potential toxicity and limited availability.

Future Directions

There are several future directions for research on [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate, including further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields such as materials science and energy storage. Additionally, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate could be further studied for its potential use in combination therapy for cancer and as a potential candidate for drug development against drug-resistant bacterial strains.
In conclusion, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate is a synthetic compound with potential applications in various fields such as cancer therapy, antimicrobial activity, and organic electronics. Further research is needed to fully understand its mechanisms of action and to explore its potential applications in other fields.

Synthesis Methods

[2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate can be synthesized through a multi-step process involving the reaction of 2-methoxy-4-nitroaniline with ethyl 4-oxo-3H-phthalazine-1-carboxylate, followed by reduction and cyclization reactions. The final product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

[2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been studied for its potential applications in various fields such as cancer therapy, antimicrobial activity, and organic electronics. In cancer therapy, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has shown promising results as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. In antimicrobial activity, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has demonstrated significant inhibitory effects against various bacterial strains, including drug-resistant strains. In organic electronics, [2-(2-methoxy-4-nitroanilino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been investigated as a potential material for organic field-effect transistors due to its high charge mobility and stability.